![molecular formula C18H17F3N4O3 B2448818 (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acrylamide CAS No. 2035007-41-9](/img/structure/B2448818.png)
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C18H17F3N4O3 and its molecular weight is 394.354. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Theoretical Studies
The compound has been analyzed using Hartree-Fock (HF) and Density Functional Theory (DFT) methods. Its molecular electrostatic potential (MEP) map, vibrational frequencies, and frontier molecular orbitals were studied in detail (Gumus et al., 2018).
Synthesis and Structural Analysis
A related compound was synthesized, and its structure was assigned based on various spectroscopic data. This process involves the condensation of specific compounds under certain conditions (Gomha & Farghaly, 2011).
Biological Activity Studies
The compound's derivatives have been synthesized and their antibacterial and antifungal activities were evaluated. These studies are crucial for understanding the potential medicinal applications of such compounds (Patel & Patel, 2015).
Potential Antimicrobial Agents
Several derivatives of the compound have been synthesized and tested for antimicrobial activities. These studies contribute to the development of new antimicrobial agents (Soliman et al., 2009).
Synthesis and KCNQ2 Opener Activity
Bioisosteric replacement studies led to the identification of derivatives with potent KCNQ2 opener activity, which is important for treating certain neurological conditions (Wu et al., 2004).
Fluorinated Derivatives Synthesis and Activity
Fluorinated derivatives of the compound have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. These studies help in understanding the compound's role in cancer treatment (Dolzhenko et al., 2008).
Discovery of P2X7 Antagonist Clinical Candidate
A derivative was identified as a P2X7 antagonist, potentially useful in the treatment of mood disorders. This highlights the compound's relevance in psychiatric treatment (Chrovian et al., 2018).
Novel Functionalized Building Blocks
The compound's core was used to create functionalized building blocks for lead-like compound design, particularly for anti-diabetes drug leads (Mishchuk et al., 2016).
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N4O3/c19-18(20,21)12-5-6-25-15(8-12)23-24-16(25)9-22-17(26)4-2-11-1-3-13-14(7-11)28-10-27-13/h1-4,7,12H,5-6,8-10H2,(H,22,26)/b4-2+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTKKDOAWUSWXOK-DUXPYHPUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2CNC(=O)C=CC3=CC4=C(C=C3)OCO4)CC1C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2C(=NN=C2CNC(=O)/C=C/C3=CC4=C(C=C3)OCO4)CC1C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.